Cas no 1794760-01-2 (1-(4-methoxyphenyl)-2-(1-pyrrolidinyl)-1-propanone,monohydrochloride)

• Product Name: 1-(4-methoxyphenyl)-2-(1-pyrrolidinyl)-1-propanone,monohydrochloride
• CAS No: 1794760-01-2
• CID: 4614444
• Update Time: 2025-06-08

1-(4-methoxyphenyl)-2-(1-pyrrolidinyl)-1-propanone,monohydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-2-(1-pyrrolidinyl)-1-propanone,monohydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-methoxyphenyl)-2-(1-pyrrolidinyl)-1-propanone,monohydrochloride

Professional Introduction to Compound with CAS No. 1794760-01-2 and Product Name: 1-(4-methoxyphenyl)-2-(1-pyrrolidinyl)-1-propanone,monohydrochloride

The compound identified by the CAS number 1794760-01-2 and the product name 1-(4-methoxyphenyl)-2-(1-pyrrolidinyl)-1-propanone,monohydrochloride represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a unique structural motif comprising a 4-methoxyphenyl group linked to a 1-pyrrolidinyl moiety through a propanone backbone, has garnered attention due to its potential pharmacological properties. The presence of the monohydrochloride salt form suggests that the compound is optimized for solubility and stability, which are critical factors in drug development.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The pyrrolidinyl ring is a common structural feature in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. In particular, derivatives of pyrrolidine have been extensively studied for their roles in modulating central nervous system (CNS) activity, pain management, and anti-inflammatory responses. The incorporation of a 4-methoxyphenyl group into this framework introduces additional potential sites for molecular interaction, enhancing the compound's pharmacological profile.

One of the most compelling aspects of this compound is its potential as a precursor or analog in the development of small-molecule drugs. The propanone core serves as a versatile scaffold that can be modified to explore various pharmacophoric elements. This flexibility has been exploited in several drug discovery programs, where structural modifications are systematically introduced to optimize potency, selectivity, and pharmacokinetic properties. The monohydrochloride salt form further underscores its suitability for further chemical manipulation and formulation development.

Current research in medicinal chemistry has demonstrated that compounds with similar structural features exhibit promising activities in preclinical models. For instance, derivatives of pyrrolidine have shown efficacy in treating neurological disorders by interacting with neurotransmitter systems. The 4-methoxyphenyl group may contribute to enhancing blood-brain barrier penetration or modulating receptor affinity, making this compound an attractive candidate for further investigation.

The synthesis and characterization of this compound involve rigorous methodologies to ensure high purity and yield. Advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to confirm its structural integrity. These analytical methods are essential in pharmaceutical research to validate the compound's identity and purity before it can be subjected to biological testing.

In the context of drug development pipelines, compounds like 1-(4-methoxyphenyl)-2-(1-pyrrolidinyl)-1-propanone,monohydrochloride often serve as starting points for structure-activity relationship (SAR) studies. By systematically varying substituents on the core scaffold, researchers can identify key structural elements responsible for biological activity. This approach has been instrumental in optimizing lead compounds into viable drug candidates. The hydrochloride salt form is particularly advantageous because it improves solubility, which is crucial for oral administration and formulation stability.

The potential applications of this compound extend beyond CNS disorders. Preliminary studies suggest that it may exhibit anti-inflammatory or analgesic properties by modulating inflammatory pathways or pain signaling mechanisms. The combination of the 4-methoxyphenyl and pyrrolidinyl groups may enable interactions with multiple targets simultaneously, leading to synergistic effects that could enhance therapeutic outcomes.

As research progresses, computational modeling and virtual screening techniques are increasingly being used to predict the biological activity of such compounds before experimental validation. These tools leverage large datasets and machine learning algorithms to identify promising candidates based on their structural features. The integration of computational methods with traditional experimental approaches accelerates the drug discovery process significantly.

The safety and efficacy of any pharmaceutical candidate must be thoroughly evaluated through rigorous preclinical studies before human trials can begin. This involves assessing toxicity profiles, pharmacokinetic parameters, and potential side effects in animal models. The structural features of 1-(4-methoxyphenyl)-2-(1-pyrrolidinyl)-1-propanone,monohydrochloride, including its heterocyclic components and hydrochloride salt form, will influence these assessments and guide dosing strategies.

In conclusion, the compound with CAS No. 1794760-01-2 and product name 1-(4-methoxyphenyl)-2-(1-pyrrolidinyl)-1-propanone,monohydrochloride represents a promising candidate for further exploration in pharmaceutical research. Its unique structural composition suggests potential applications in treating various diseases, particularly those involving neurotransmitter systems or inflammatory pathways. Ongoing studies aim to elucidate its biological activity and optimize its pharmacological properties through systematic modifications.